Cas no 1804261-17-3 (5-Chloromethyl-4-nitro-1H-benzimidazole)

• Product Name: 5-Chloromethyl-4-nitro-1H-benzimidazole
• CAS No: 1804261-17-3
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 4816088
• Update Time: 2025-07-22

5-Chloromethyl-4-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-4-nitro-1H-benzimidazole

• Inchi： 1S/C8H6ClN3O2/c9-3-5-1-2-6-7(11-4-10-6)8(5)12(13)14/h1-2,4H,3H2,(H,10,11)
• InChI Key： FXFIDXFBUDMOON-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1[N+](=O)[O-])N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5

Additional information on 5-Chloromethyl-4-nitro-1H-benzimidazole

Exploring the Properties and Applications of 5-Chloromethyl-4-nitro-1H-benzimidazole (CAS No. 1804261-17-3)

5-Chloromethyl-4-nitro-1H-benzimidazole (CAS No. 1804261-17-3) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its nitro and chloromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features make it a valuable building block for designing heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for nitro-substituted benzimidazoles like 5-Chloromethyl-4-nitro-1H-benzimidazole has surged due to their potential applications in antimicrobial and anticancer agents. Researchers are particularly interested in its role in modulating enzyme inhibition, a hot topic in precision medicine. The compound’s electrophilic reactivity also aligns with trends in click chemistry, a method widely adopted for rapid molecular assembly in high-throughput screening.

From a synthetic perspective, CAS No. 1804261-17-3 is often utilized in nucleophilic substitution reactions, where the chloromethyl group acts as a leaving group. This property is exploited in the development of bioconjugates and prodrugs, addressing current challenges in drug delivery systems. Its nitro group further enables participation in reduction reactions, a key step in creating amino-functionalized derivatives for proteomics studies.

Environmental and green chemistry considerations have also influenced the study of this compound. Innovations in catalytic processes aim to optimize its synthesis while minimizing waste, reflecting the industry’s shift toward sustainable practices. Additionally, its stability under various pH conditions makes it a candidate for biocompatible materials, a trending area in nanotechnology.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 5-Chloromethyl-4-nitro-1H-benzimidazole, ensuring purity and consistency for industrial applications. Its spectroscopic fingerprints are well-documented, aiding in quality control protocols—a critical aspect for regulatory compliance in pharmaceutical manufacturing.

Looking ahead, the integration of computational chemistry tools like molecular docking is expected to unlock new potentials for this compound. By simulating interactions with biological targets, researchers can accelerate the design of next-generation therapeutics. This aligns with the growing interest in AI-driven drug discovery, where small-molecule libraries are screened virtually to identify promising candidates.

In summary, 5-Chloromethyl-4-nitro-1H-benzimidazole (CAS No. 1804261-17-3) exemplifies the intersection of traditional organic synthesis and modern biomedical innovation. Its multifaceted applications—from drug development to material engineering—underscore its relevance in addressing contemporary scientific challenges while adhering to safety and efficiency standards.